Cas no 25904-59-0 (1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3))

1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3) structure
25904-59-0 structure
Product name:1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3)
CAS No:25904-59-0
MF:C28H21ClN7Na3O10S3
MW:816.124553442001
CID:275607
PubChem ID:11970428

1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

    • 1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3)
    • 1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphe
    • trisodium,3-[[4-[[4-chloro-6-[N-(sulfonatomethyl)anilino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonate
    • Trisodium 3-((4-((4-chloro-6-(phenyl(sulphonatomethyl)amino)-1,3,5-triazin-2-yl)amino)-5-methoxy-o-tolyl)azo)naphthalene-1,5-disulphonate
    • trisodium 3-{(E)-[4-({4-chloro-6-[phenyl(sulfonatomethyl)amino]-1,3,5-triazin-2-yl}amino)-5-methoxy-2-methylphenyl]diazenyl}naphthalene-1,5-disulfonate
    • EINECS 247-325-6
    • 25904-59-0
    • NS00050868
    • Inchi: InChI=1S/C28H24ClN7O10S3.3Na/c1-16-11-22(30-27-31-26(29)32-28(33-27)36(15-47(37,38)39)18-7-4-3-5-8-18)23(46-2)14-21(16)35-34-17-12-20-19(25(13-17)49(43,44)45)9-6-10-24(20)48(40,41)42;;;/h3-14H,15H2,1-2H3,(H,37,38,39)(H,40,41,42)(H,43,44,45)(H,30,31,32,33);;;/q;3*+1/p-3/b35-34+;;;
    • InChI Key: HHEHNPKXBAGJBB-FEISSGSOSA-K
    • SMILES: [Na+].[Na+].[Na+].COC1C=C(/N=N/C2=CC3C(S([O-])(=O)=O)=CC=CC=3C(S([O-])(=O)=O)=C2)C(C)=CC=1NC1N=C(Cl)N=C(N(C2C=CC=CC=2)CS([O-])(=O)=O)N=1

Computed Properties

  • Exact Mass: 814.98973
  • Monoisotopic Mass: 814.989364
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 8
  • Complexity: 1430
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 285

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 259.49

1,5-Naphthalenedisulfonicacid,3-[2-[4-[[4-chloro-6-[phenyl(sulfomethyl)amino]-1,3,5-triazin-2-yl]amino]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3) Related Literature

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